Cas no 80473-92-3 (6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid)
6a,9a-Difluoro-11b,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17a-carbothioic Acid is a synthetic corticosteroid derivative characterized by its potent anti-inflammatory and immunosuppressive properties. The structural modifications, including difluorination at positions 6a and 9a, as well as the introduction of a carbothioic acid group at the 17a position, enhance its glucocorticoid receptor affinity and metabolic stability. The 16a-methyl group further minimizes mineralocorticoid activity, improving selectivity. This compound is of significant interest in pharmaceutical research for its potential therapeutic applications in inflammatory and autoimmune conditions. Its optimized pharmacokinetic profile and reduced side effects make it a promising candidate for advanced glucocorticoid therapies.